molecular formula C7H6BClF2O3 B8335202 3-Chloro-2,6-difluoro-4-methoxyphenylboronic Acid

3-Chloro-2,6-difluoro-4-methoxyphenylboronic Acid

Cat. No.: B8335202
M. Wt: 222.38 g/mol
InChI Key: MDOUBLSBKMYHBB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Chloro-2,6-difluoro-4-methoxyphenylboronic Acid is a useful research compound. Its molecular formula is C7H6BClF2O3 and its molecular weight is 222.38 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H6BClF2O3

Molecular Weight

222.38 g/mol

IUPAC Name

(3-chloro-2,6-difluoro-4-methoxyphenyl)boronic acid

InChI

InChI=1S/C7H6BClF2O3/c1-14-4-2-3(10)5(8(12)13)7(11)6(4)9/h2,12-13H,1H3

InChI Key

MDOUBLSBKMYHBB-UHFFFAOYSA-N

Canonical SMILES

B(C1=C(C=C(C(=C1F)Cl)OC)F)(O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

5.1 g of 2,2,6,6-tetramethylpiperidine were dissolved using 200 ml of anhydrous THF. 12.4 ml of a 2.7M solution of n-butyllithium in heptane were added at −10° C. and the mixture was stirred for 10 minutes at −10° C. The mixture was then cooled to −70° C. and a solution of 5.0 g 2-chloro-3,5-difluoroanisole in 40 ml of anhydrous THF added dropwise at −70° C. Stirring was continued for 1 h at −75° C. Then, 7.9 g of triisopropyl borat were added and the mixture was allowed to warm to room temperature. Stirring was continued for 1 h at room temperature. Then, the reaction mixture was poured into 200 ml of a saturated aqueous NaHSO4-solution and extracted twice using 100 ml EA each. The organic layer was washed using 100 ml of a saturated aqueous NaHSO4-solution, dried using MgSO4 and evaporated to yield 5.6 g of the title compound that was used without further purification.
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5.1 g
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reactant
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solution
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5 g
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40 mL
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7.9 g
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200 mL
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200 mL
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